4-Methylsulfonylthiophen-3-amine;hydrochloride

• IUPAC Name: 4-methylsulfonylthiophen-3-amine;hydrochloride
• InChI: InChI=1S/C5H7NO2S2.ClH/c1-10(7,8)5-3-9-2-4(5)6;/h2-3H,6H2,1H3;1H
• InChI Key: KOGCQYXJHFPLIN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CSC=C1N.Cl
• Molecular Formula: C5H8ClNO2S2
• Molecular Weight: 213.7 g/mol

Description

4-Methylsulfonylthiophen-3-amine;hydrochloride is a chemical compound that is widely used in scientific research. It is a synthetic compound that is used to study the biochemical and physiological effects of various substances on the human body.

Mechanism Of Action

The mechanism of action of 4-Methylsulfonylthiophen-3-amine;hydrochloride is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes in the body. It may also interact with certain receptors in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
4-Methylsulfonylthiophen-3-amine;hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes in the body, leading to changes in cellular signaling pathways. It has also been shown to interact with certain receptors in the body, leading to changes in cellular function.

Advantages And Limitations For Lab Experiments

One of the advantages of using 4-Methylsulfonylthiophen-3-amine;hydrochloride in lab experiments is that it is a well-established reference compound. This means that its effects on the body are well-known, making it a useful tool for studying the effects of other substances. However, one limitation of using 4-Methylsulfonylthiophen-3-amine;hydrochloride is that it may not accurately represent the effects of other substances on the body.

Future Directions

There are many future directions for research involving 4-Methylsulfonylthiophen-3-amine;hydrochloride. One direction is to study its effects on different organs and tissues in the body. Another direction is to study its interactions with other substances in the body. Additionally, it may be useful to develop new compounds based on the structure of 4-Methylsulfonylthiophen-3-amine;hydrochloride that have improved efficacy and safety profiles.
Conclusion:
In conclusion, 4-Methylsulfonylthiophen-3-amine;hydrochloride is a synthetic compound that is widely used in scientific research. It is used to study the biochemical and physiological effects of various substances on the human body. Its mechanism of action is not fully understood, but it is believed to act as a competitive inhibitor of certain enzymes in the body. It has a wide range of biochemical and physiological effects and is a well-established reference compound. There are many future directions for research involving 4-Methylsulfonylthiophen-3-amine;hydrochloride, including studying its effects on different organs and tissues and developing new compounds based on its structure.

Synthesis Methods

The synthesis of 4-Methylsulfonylthiophen-3-amine;hydrochloride involves the reaction of 4-methylsulfonylphenyl isothiocyanate with an amine in the presence of a reducing agent. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography.

Scientific Research Applications

4-Methylsulfonylthiophen-3-amine;hydrochloride is used in a wide range of scientific research applications. It is commonly used as a reference compound in the development of new drugs and therapies. It is also used to study the mechanisms of action of various substances on the human body. Additionally, it is used to study the biochemical and physiological effects of various substances on different organs and tissues.